Methyl 2-[(fluorosulfonyl)methyl]benzoate
Overview
Description
“Methyl 2-[(fluorosulfonyl)methyl]benzoate” is a chemical compound with the CAS Number: 1354953-70-0 . It has a molecular weight of 232.23 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is methyl 2-[(fluorosulfonyl)methyl]benzoate . The InChI Code is 1S/C9H9FO4S/c1-14-9(11)8-5-3-2-4-7(8)6-15(10,12)13/h2-5H,6H2,1H3 . This indicates the compound’s molecular structure and arrangement of atoms.Physical And Chemical Properties Analysis
“Methyl 2-[(fluorosulfonyl)methyl]benzoate” is a powder that is stored at room temperature . It has a molecular weight of 232.23 .Scientific Research Applications
Synthesis and Chemical Reactions
Use in Acaricides : A related compound, Methyl 5-chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoate, known as amidoflumet, is used as an acaricide. Its chemical structure allows for certain molecular interactions, such as intra-molecular hydrogen bonding (Kimura & Hourai, 2005).
Friedel–Crafts Acylation of Aromatics : Methyl benzoate, a related compound, can be activated by trifluoromethanesulfonic acid to react with aromatic compounds, producing benzophenone derivatives. This demonstrates its utility in organic synthesis (Hwang, Prakash, & Olah, 2000).
Formation of Fluoroalkoxy Benzenes : The formation of fluoroalkoxy benzenes, important in various applications such as pharmaceuticals and pesticides, can involve the reaction of haloalkyl fluorides with phenol derivatives. Methyl 2-[(fluorosulfonyl)methyl]benzoate may have relevance in similar synthetic routes (Gupton et al., 1982).
In Organic Synthesis : Methyl 2-methoxy-5-aminosulfonyl benzoate, a similar compound, is used in the synthesis of sulpiride, highlighting the potential of Methyl 2-[(fluorosulfonyl)methyl]benzoate in the synthesis of complex organic molecules (Xu, Guo, Li, & Liu, 2018).
Cascade Synthesis of Benzoate Esters : Anionic cascade reactions involving similar compounds can be used to synthesize 2,4-substituted benzoate esters, indicating the potential utility of Methyl 2-[(fluorosulfonyl)methyl]benzoate in such processes (Qureshi & Njardarson, 2022).
Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H314, and H335 . Precautionary measures include avoiding inhalation, ingestion, and contact with skin and eyes . In case of exposure, specific procedures such as washing with plenty of water, removing contaminated clothing, and seeking medical attention are recommended .
properties
IUPAC Name |
methyl 2-(fluorosulfonylmethyl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO4S/c1-14-9(11)8-5-3-2-4-7(8)6-15(10,12)13/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLOANAOVRLNZBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1CS(=O)(=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(fluorosulfonyl)methyl]benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.